Cas no 5178-94-9 (1,4-Cyclohexadiene, 3-butyl-)
1,4-Cyclohexadiene, 3-butyl- structure
Product Name:1,4-Cyclohexadiene, 3-butyl-
CAS No:5178-94-9
MF:C10H16
MW:136.234043121338
CID:361385
PubChem ID:42627136
Update Time:2025-04-19
1,4-Cyclohexadiene, 3-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene, 3-butyl-
- 3-butylcyclohexa-1,4-diene
- 5178-94-9
- DTXSID00655251
-
- Inchi： 1S/C10H16/c1-2-3-7-10-8-5-4-6-9-10/h5-6,8-10H,2-4,7H2,1H3
- InChI Key： SWKVOSARGXHSDC-UHFFFAOYSA-N
- SMILES： C1(C=CCC=C1)CCCC
Computed Properties
- Exact Mass: 136.12528
- Monoisotopic Mass: 136.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-Cyclohexadiene, 3-butyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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